Cas no 104311-39-9 (5-(Bromomethyl)-1,3-phenylene diacetate)

• Product Name: 5-(Bromomethyl)-1,3-phenylene diacetate
• CAS No: 104311-39-9
• MF: C₁₁H₁₁BrO₄
• MW: 287.106642961502
• CID: 1036021
• PubChem ID: 16220586
• Update Time: 2025-04-20

5-(Bromomethyl)-1,3-phenylene diacetate Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-1,3-phenylene diacetate
• acetic acid,5-(bromomethyl)benzene-1,3-diol
• MFCD18072739
• W17129
• [3-acetyloxy-5-(bromomethyl)phenyl] acetate
• 104311-39-9
• 5-(Bromomethyl)-1,3-phenylenediacetate

• MDL： MFCD18072739
• Inchi： 1S/C11H11BrO4/c1-7(13)15-10-3-9(6-12)4-11(5-10)16-8(2)14/h3-5H,6H2,1-2H3
• InChI Key： ANZYKUPIJQQAAW-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=C(C=1)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 322.00515
• Monoisotopic Mass: 285.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 115.06